Cas no 874098-10-9 ((1S)-1-(2-CHLOROPHENYL)PROPYLAMINE)

• Product Name: (1S)-1-(2-CHLOROPHENYL)PROPYLAMINE
• CAS No: 874098-10-9
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• CID: 4658076
• PubChem ID: 11521296
• Update Time: 2023-10-31

(1S)-1-(2-CHLOROPHENYL)PROPYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2-CHLOROPHENYL)PROPYLAMINE
• (S)-1-(2-chlorophenyl)propan-1-amine
• (S)-1-(2-Chlorophenyl)propylamine
• SCHEMBL2675395
• 874098-10-9
• AKOS006291377
• Y11207
• AKOS015841943

• Inchi： 1S/C9H12ClN/c1-2-9(11)7-5-3-4-6-8(7)10/h3-6,9H,2,11H2,1H3/t9-/m0/s1
• InChI Key： DSVIGDPJWCJAHL-VIFPVBQESA-N
• SMILES： ClC1C=CC=CC=1[C@H](CC)N

Computed Properties

• Exact Mass: 169.0658271g/mol
• Monoisotopic Mass: 169.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines